Cas no 67663-03-0 (1-(3-butyl-4-methylphenyl)ethan-1-one)

• Product Name: 1-(3-butyl-4-methylphenyl)ethan-1-one
• CAS No: 67663-03-0
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 966591
• Update Time: 2026-04-29

1-(3-butyl-4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-butyl-4-methylphenyl)ethan-1-one
• 1-(3-butyl-4-methylphenyl)ethanone
• Ethanone, 1-(3-butyl-4-methylphenyl)-

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.937
• Boiling Point: 297.1°C at 760 mmHg
• Flash Point: 123.1°C
• Refractive Index: 1.501
• PSA: 17.07